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1-(Hept-1-YN-1-YL)-4-
Compound Name:

methylbenzene
CAS No.: 121866-33-9
Cat. No.: B14135832

Get Quote
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1-Methyl-1H-pyrazole-4-carbaldehyde (CAS No. 25016-11-9) is a heterocyclic aldehyde that
serves as a crucial building block in modern organic synthesis.[1] Its pyrazole core, substituted
with a reactive aldehyde group, makes it a valuable intermediate for constructing more complex
molecular architectures. This guide provides an in-depth overview of its physicochemical
properties and essential safety data to support its effective and safe use by researchers,
scientists, and drug development professionals in a laboratory setting.[1][2] The compound's
utility is particularly noted in the development of pharmaceuticals, such as anti-inflammatory
and analgesic drugs, and in the formulation of advanced agrochemicals.[1]

Note on Chemical Identification: While the topic query referenced CAS 121866-33-9, the
authoritative and consistently cited identifier for 1-Methyl-1H-pyrazole-4-carbaldehyde in major
chemical databases and supplier safety data sheets is CAS 25016-11-9.[3][4][5] This guide will
proceed using the correct and verified CAS number.

Section 1: Physicochemical Properties
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The physical and chemical properties of a compound are foundational to its application in
research. They dictate the conditions required for storage, handling, and reaction setup. For
instance, the low melting point of this compound indicates that it may be found as either a solid
or liquid at or near ambient laboratory temperatures, a critical consideration for accurate
measurement and dispensing.

Key Property Data

The essential physicochemical data for 1-Methyl-1H-pyrazole-4-carbaldehyde are summarized
in the table below.

Property Value Source(s)

CAS Number 25016-11-9 [31[4]1[5]

Molecular Formula CsHeN20 [1][5][6]

Molecular Weight 110.11 g/mol [31[5]
Colorless to yellow solid; Low

Appearance _ , [1][6]
melting solid

Melting Point 29-34 °C [1]

Purity >96-99% (by GC) [1][6]
1-methylpyrazole-4-

IUPAC Name by [5]
carbaldehyde
1-Methyl-1H-pyrazole-4-

Synonyms [3114]
carboxaldehyde

Structural and Molecular Information

The reactivity and function of this molecule are derived from its structure: a five-membered
pyrazole ring, which is aromatic, with a methyl group on one nitrogen atom and an aldehyde
group at the 4-position. The aldehyde group is the primary site for a wide range of chemical
transformations, including condensations, oxidations, and reductive aminations, making it a
versatile synthetic intermediate.[1]
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Section 2: Comprehensive Safety & Handling
Protocol

A thorough understanding of a chemical's hazards is paramount for ensuring laboratory safety.
1-Methyl-1H-pyrazole-4-carbaldehyde is classified as a hazardous substance and requires
careful handling to mitigate risks.[4][5]

GHS Hazard Classification and Statements

The Globally Harmonized System (GHS) provides a standardized framework for
communicating hazard information. The classifications for this compound, aggregated from
multiple safety data sheets, are as follows.[5]

Hazard Class Category GHS Hazard Statement
Skin Corrosion / Irritation 2 H315: Causes skin irritation
Serious Eye Damage / Eye 1/9A H318: Causes serious eye
Irritation damage

H317: May cause an allergic

Skin Sensitization 1 ] ]

skin reaction
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Signal Word:Danger[4][5]
GHS Pictograms:
o Corrosion (for eye damage)

o Exclamation Mark (for skin/respiratory irritation and skin sensitization)

Exposure Control and Personal Protective Equipment
(PPE)
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Controlling exposure is achieved through a combination of engineering controls and
appropriate PPE. The following workflow outlines the necessary steps for safely handling this
chemical.
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Caption: Workflow for Safe Handling of 1-Methyl-1H-pyrazole-4-carbaldehyde.
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Key PPE Requirements:
o Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[4][7]

» Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and wear a lab coat.[7]
Contaminated work clothing should not be allowed out of the workplace.[4]

» Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated,
respiratory protection should be worn.[8] All handling should ideally occur in a well-ventilated
area or fume hood.[8]

First-Aid Measures

In the event of accidental exposure, immediate and appropriate action is critical.

 If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses if
present and easy to do. Continue rinsing and immediately call a poison center or doctor.[4]

« If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, seek
medical advice.[4]

 If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[3][4]

« If Swallowed: Rinse mouth and seek medical attention if feeling unwell.[9]

Storage and Stability

Proper storage is essential to maintain the integrity and purity of the compound.

o Conditions: Store in a dry, cool, and well-ventilated place.[3][8] Some suppliers recommend
storage at 0-8 °C.[1]

o Container: Keep the container tightly closed.[4][8]

» Incompatibilities: The compound is noted as being air-sensitive; therefore, handling and
storing under an inert gas like nitrogen or argon is recommended to prevent degradation.[3]

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH5414603&productDescription=1-METHL-1H-PYRAZOLE-4-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.buehler.com/assets/SDS/US/1346124_A_VariDur-3003-Liquids-1&2_EN.PDF
https://www.buehler.com/assets/SDS/US/1346124_A_VariDur-3003-Liquids-1&2_EN.PDF
https://www.fishersci.com/store/msds?partNumber=AAH5414603&productDescription=1-METHL-1H-PYRAZOLE-4-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1h-pyrazole-4-carbonitrile-1-methyl-9ci.pdf
https://www.chemicalbook.com/msds/1h-pyrazole-4-carbonitrile-1-methyl-9ci.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5414603&productDescription=1-METHL-1H-PYRAZOLE-4-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5414603&productDescription=1-METHL-1H-PYRAZOLE-4-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5414603&productDescription=1-METHL-1H-PYRAZOLE-4-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-methyl-1h-pyrazole-4-carbaldehyde.htm
https://www.fishersci.com/store/msds?partNumber=AAH5414603&productDescription=1-METHL-1H-PYRAZOLE-4-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC132880250&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-methyl-1h-pyrazole-4-carbaldehyde.htm
https://www.chemicalbook.com/msds/1h-pyrazole-4-carbonitrile-1-methyl-9ci.pdf
https://www.chemimpex.com/products/16984
https://www.fishersci.com/store/msds?partNumber=AAH5414603&productDescription=1-METHL-1H-PYRAZOLE-4-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1h-pyrazole-4-carbonitrile-1-methyl-9ci.pdf
https://www.chemicalbook.com/msds/1-methyl-1h-pyrazole-4-carbaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14135832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Security: Store locked up.[4]

Section 3: lllustrative Experimental Protocol

To bridge the gap between data and application, this section provides a standard, self-
validating protocol for preparing a stock solution, a common first step in many research
applications.

Protocol: Preparation of a 100 mM Stock Solution in
DMSO

Objective: To accurately prepare a 100 mM stock solution for use in biological assays or
chemical reactions.

Rationale: Dimethyl sulfoxide (DMSOQO) is a common solvent for polar organic compounds used
in drug discovery due to its high solubilizing capacity and miscibility with agueous media.
Preparing a concentrated stock allows for accurate, serial dilutions into experimental assays.

Methodology:
e Pre-Calculation:

o Objective: Determine the mass of 1-Methyl-1H-pyrazole-4-carbaldehyde (MW: 110.11
g/mol ) needed to prepare 10 mL of a 100 mM stock solution.

o Calculation: Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )
» Mass =0.1 mol/L x 0.010 L x 110.11 g/mol =0.11011 g =110.1 mg
o Material Preparation:

o Allow the container of 1-Methyl-1H-pyrazole-4-carbaldehyde to equilibrate to room
temperature before opening to prevent moisture condensation.

o Use an analytical balance to accurately weigh 110.1 mg of the compound into a clean, dry
15 mL conical tube or a suitable volumetric flask. Causality Note: Using a volumetric flask
provides higher accuracy for the final volume.
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e Solubilization:
o Add approximately 8 mL of anhydrous DMSO to the vessel containing the compound.

o Vortex or sonicate the mixture until all solid has completely dissolved. Visually inspect
against a light source to ensure no particulates remain. Trustworthiness Check: A clear,
homogenous solution is a key validation step for complete solubilization.

e Final Volume Adjustment:

o Carefully add DMSO to the solution until the final volume reaches exactly 10.0 mL. If using
a volumetric flask, the bottom of the meniscus should align with the calibration mark.

o Cap and invert the vessel several times to ensure the final solution is homogenous.
e Storage:

o Aliquot the stock solution into smaller, single-use volumes to prevent degradation from
repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C under nitrogen for long-term stability.[2]

Conclusion

1-Methyl-1H-pyrazole-4-carbaldehyde is a compound of significant interest with broad
applications in chemical synthesis. Its utility is matched by a clear set of handling hazards,
including causing serious eye damage, skin irritation, and potential for allergic reactions. By
adhering to the safety protocols outlined in this guide—utilizing proper engineering controls,
wearing appropriate PPE, and following established handling procedures—researchers can
safely harness the synthetic potential of this valuable molecule.

References

e ChemicalBook. (2025). 1-Methyl-1H-pyrazole-4-carbaldehyde - Safety Data Sheet. Retrieved
from ChemicalBook.[3]

» Fisher Scientific. (2025). SAFETY DATA SHEET: 1-Methyl-1H-pyrazole-4-carboxaldehyde.
Retrieved from Fisher Scientific.[4]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.medchemexpress.com/1-methyl-1h-pyrazole-4-carboxaldehyde.html
https://www.chemicalbook.com/msds/1-methyl-1h-pyrazole-4-carbaldehyde.htm
https://www.fishersci.com/store/msds?partNumber=AAH5414603&productDescription=1-METHL-1H-PYRAZOLE-4-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14135832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 573117, 1-Methyl-1H-pyrazole-4-carbaldehyde. Retrieved from PubChem.[5]

Chem-Impex. (n.d.). 1-Methyl-1H-pyrazole-4-carbaldehyde. Retrieved from Chem-Impex.[1]

CymitQuimica. (n.d.). 1-Methyl-1H-pyrazole-4-carbaldehyde. Retrieved from CymitQuimica.
[6]

PPG. (2025). SAFETY DATA SHEET. Retrieved from PPG.[10]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 6184, Hexanal. Retrieved from PubChem.[11]

Cheméo. (n.d.). Chemical Properties of 3-Heptene, 6-methyl-, cis. Retrieved from Cheméo.
[12]

Buehler. (2017). SAFETY DATA SHEET. Retrieved from Buehler.[7]

ChemicalBook. (n.d.). 592-76-7(1-HEPTENE) Product Description. Retrieved from
ChemicalBook.[13]

Aldrich. (2025). Aldrich 416339 - SAFETY DATA SHEET. Retrieved from MilliporeSigma.[14]
Fisher Scientific. (2005). SAFETY DATA SHEET. Retrieved from Fisher Scientific.[9]

Defense Technical Information Center (DTIC). (2016). Physical Property Data Review of
Selected Chemical Agents and Related Compounds. Retrieved from DTIC.[15]

MedChemExpress. (n.d.). 1-Methyl-1H-pyrazole-4-carboxaldehyde | Biochemical Reagent.
Retrieved from MedChemEXxpress.[2]

Santa Cruz Biotechnology, Inc. (n.d.). 1-Methyl-1H-pyrazole-4-carboxaldehyde. Retrieved
from Santa Cruz Biotechnology.[16]

MilliporeSigma. (2025). SAFETY DATA SHEET. Retrieved from MilliporeSigma.[17]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 643160, 1-Methyl-1H-pyrazole-4-carboxylic acid. Retrieved from PubChem.[18]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-1H-pyrazole-4-carbaldehyde
https://www.chemimpex.com/products/16984
https://cymitquimica.com/products/10-F014499/25016-11-9/1-methyl-1h-pyrazole-4-carbaldehyde/
https://buyat.ppg.com/EHSDocumentManagerPublic/pdf_main.aspx?StreamId=689790abedf982590000&Id=689790afee4d93400001
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanal
https://www.chemeo.com/cid/10-030-6/3-Heptene-6-methyl-cis
https://www.buehler.com/assets/SDS/US/1346124_A_VariDur-3003-Liquids-1&2_EN.PDF
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7378609.aspx
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/416339?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC132880250&countryCode=US&language=en
https://apps.dtic.mil/sti/tr/pdf/ADB294480.pdf
https://www.medchemexpress.com/1-methyl-1h-pyrazole-4-carboxaldehyde.html
https://www.scbt.com/p/1-methyl-1h-pyrazole-4-carboxaldehyde-25016-11-9
https://www.sigmaaldrich.com/JP/en/sds/SIAL/91446?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/643160
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14135832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e TCI Chemicals. (n.d.). SAFETY DATA SHEET. Retrieved from TCI Chemicals.[19]

e ChemicalBook. (2025). 1-Methyl-1H-pyrazole-4-carbonitrile - Safety Data Sheet. Retrieved
from ChemicalBook.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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